N-[1-[(3-methoxyphenyl)methyl]indol-6-yl]-5-oxa-2-azaspiro[3.4]octane-2-carboxamide

• IUPAC Name: N-[1-[(3-methoxyphenyl)methyl]indol-6-yl]-5-oxa-2-azaspiro[3.4]octane-2-carboxamide
• InChI: InChI=1S/C23H25N3O3/c1-28-20-5-2-4-17(12-20)14-25-10-8-18-6-7-19(13-21(18)25)24-22(27)26-15-23(16-26)9-3-11-29-23/h2,4-8,10,12-13H,3,9,11,14-16H2,1H3,(H,24,27)
• InChI Key: INXUOZQTGMIJHJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CN2C=CC3=C2C=C(C=C3)NC(=O)N4CC5(C4)CCCO5
• Molecular Formula: C23H25N3O3
• Molecular Weight: 391.5 g/mol

Description

N-[1-[(3-methoxyphenyl)methyl]indol-6-yl]-5-oxa-2-azaspiro[34]octane-2-carboxamide is a complex organic compound with a unique structure that combines an indole moiety with a spirocyclic framework

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-[(3-methoxyphenyl)methyl]indol-6-yl]-5-oxa-2-azaspiro[3.4]octane-2-carboxamide typically involves multiple steps, starting from commercially available precursors. The key steps include:

Formation of the Indole Moiety: This can be achieved through Fischer indole synthesis, where phenylhydrazine reacts with an aldehyde or ketone under acidic conditions.

Introduction of the Methoxyphenyl Group: This step involves the alkylation of the indole nitrogen with a 3-methoxybenzyl halide in the presence of a base such as potassium carbonate.

Construction of the Spirocyclic Framework: The spirocyclic structure is formed through a cyclization reaction, often involving a nucleophilic substitution or a ring-closing metathesis.

Formation of the Carboxamide Group:

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to improve yield and scalability. This could include the use of continuous flow reactors for better control of reaction conditions and the development of more efficient catalysts to reduce reaction times and costs.

Chemical Reactions Analysis

Types of Reactions

N-[1-[(3-methoxyphenyl)methyl]indol-6-yl]-5-oxa-2-azaspiro[3.4]octane-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The indole moiety can be oxidized to form indole-2,3-dione derivatives.

Reduction: The carboxamide group can be reduced to an amine under hydrogenation conditions.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic aromatic substitution.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Catalysts like palladium on carbon (Pd/C) under hydrogen gas.

Substitution: Nucleophiles such as thiols or amines in the presence of a base like sodium hydride.

Major Products

Oxidation: Indole-2,3-dione derivatives.

Reduction: Corresponding amine derivatives.

Substitution: Various substituted indole derivatives depending on the nucleophile used.

Scientific Research Applications

N-[1-[(3-methoxyphenyl)methyl]indol-6-yl]-5-oxa-2-azaspiro[3.4]octane-2-carboxamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with applications in drug discovery.

Medicine: Explored for its potential therapeutic effects, particularly in the treatment of neurological disorders.

Industry: Utilized in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of N-[1-[(3-methoxyphenyl)methyl]indol-6-yl]-5-oxa-2-azaspiro[3.4]octane-2-carboxamide involves its interaction with specific molecular targets. The indole moiety is known to interact with various receptors and enzymes, potentially modulating their activity. The spirocyclic framework may enhance the compound’s stability and bioavailability, making it a promising candidate for further development.

Comparison with Similar Compounds

Similar Compounds

• N-[1-(2-methoxyphenyl)methyl]indole-6-carboxamide
• N-[1-(4-methoxyphenyl)methyl]indole-6-carboxamide
• N-[1-(3-methoxyphenyl)methyl]indole-6-carboxylic acid

Uniqueness

N-[1-[(3-methoxyphenyl)methyl]indol-6-yl]-5-oxa-2-azaspiro[3.4]octane-2-carboxamide is unique due to its spirocyclic structure, which is not commonly found in similar compounds. This structural feature may confer unique properties, such as enhanced stability and specific interactions with biological targets, making it a compound of significant interest in various research fields.